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Compound of Interest

Compound Name: Isochroman-7-carbonitrile

Cat. No.: B15332356

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isochroman-7-carbonitrile, a
heterocyclic compound of interest in medicinal chemistry and organic synthesis. Due to the
limited availability of data for this specific molecule, this guide consolidates information on the
broader isochroman scaffold and related derivatives to offer valuable insights for research and
development.

Chemical Identifiers and Physical Properties

While a specific CAS Registry Number for isochroman-7-carbonitrile is not readily available
in public databases, identifiers for the parent isochroman structure and related nitrile-containing
analogs provide a foundational reference. The properties of isochroman-7-carbonitrile can be
inferred from the isochroman scaffold and the influence of the nitrile functional group.
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Identifier

Value

Source

Compound Name

Isochroman-7-carbonitrile

CAS Number Not available -
Parent Compound Isochroman -
Parent CAS Number 493-05-0 [1112]
Parent Molecular Formula CoH100 [1][2]
Parent Molecular Weight 134.18 g/mol [1]
Inferred Molecular Formula C10HaNO -
Inferred Molecular Weight 159.19 g/mol -

Inferred IUPAC Name

3,4-dihydro-1H-isochromene-
7-carbonitrile

Based on IUPAC nomenclature

rules

Inferred SMILES

N#Cclccc20CCcc2cl

Inferred Appearance

Likely a solid at room

temperature

Inferred from similar aromatic

nitriles

Inferred Solubility

Expected to be soluble in
organic solvents like DMSO

and methanol

Inferred from isochroman

structure

Synthesis of Isochroman Derivatives

The synthesis of the isochroman scaffold is well-established, with the Oxa-Pictet-Spengler

reaction being a prominent and versatile method.[3][4] This reaction involves the acid-catalyzed

cyclization of a B-arylethanol with an aldehyde or ketone. For the synthesis of isochroman-7-

carbonitrile, a plausible precursor would be a [3-(3-cyanophenyl)ethanol derivative.

General Experimental Protocol: Oxa-Pictet-Spengler Reaction

A general procedure for the synthesis of isochroman derivatives via the Oxa-Pictet-Spengler

reaction is as follows:
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Reactant Preparation: The B-arylethanol (1 equivalent) is dissolved in a suitable anhydrous
solvent, such as dichloromethane or methanol.

Addition of Carbonyl Compound: The aldehyde or ketone (1-1.5 equivalents) is added to the
solution.

Acid Catalysis: A catalytic amount of a protic or Lewis acid (e.g., p-toluenesulfonic acid,
trifluoroacetic acid, or boron trifluoride etherate) is introduced to the reaction mixture.

Reaction Conditions: The reaction is typically stirred at room temperature or heated to reflux,
with the progress monitored by thin-layer chromatography (TLC) or liquid chromatography-
mass spectrometry (LC-MS).

Work-up: Upon completion, the reaction is quenched with a basic solution (e.g., saturated
sodium bicarbonate) and the aqueous layer is extracted with an organic solvent.

Purification: The combined organic layers are dried over an anhydrous salt (e.g., sodium
sulfate or magnesium sulfate), filtered, and the solvent is removed under reduced pressure.
The crude product is then purified by column chromatography on silica gel.
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General Workflow for Isochroman Synthesis
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Caption: A generalized workflow for the synthesis of isochroman derivatives.
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Potential Biological and Chemical Significance

Derivatives of isochroman are of significant interest in medicinal chemistry due to their
presence in a variety of bioactive natural products. The isochroman-7-carbonitrile scaffold
holds potential for further chemical modifications and the development of novel therapeutic
agents.

Potential Chemical Reactions:

e Reduction of the Nitrile Group: The nitrile group can be reduced to a primary amine,
providing a key functional handle for the introduction of diverse substituents and the
synthesis of new libraries of compounds.[3]

» Oxidation of the Benzylic Position: The benzylic carbon of the isochroman ring can be
oxidized to introduce further functionality.[3]

e Nucleophilic Substitution: The isochroman ring system can be susceptible to nucleophilic
substitution reactions, allowing for the introduction of various functional groups.[3]

Potential Biological Activities:

» Antimicrobial Properties: Some isochroman derivatives have demonstrated activity against
various microbial strains.[3]

» Anticancer Activity: Certain analogs of isochroman have exhibited cytotoxic effects against
cancer cell lines, indicating their potential as anticancer agents.[3]
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Potential Derivatization of Isochroman-7-carbonitrile
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Caption: Potential chemical transformations of isochroman-7-carbonitrile.

Conclusion

Isochroman-7-carbonitrile represents a promising, yet underexplored, chemical entity. While
specific experimental data remains scarce, the established chemistry of the isochroman
scaffold provides a solid foundation for its synthesis and derivatization. The potential for this
compound and its derivatives in drug discovery, particularly in the areas of antimicrobial and
anticancer research, warrants further investigation. This guide serves as a starting point for
researchers interested in exploring the chemical and biological properties of this intriguing
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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